Cas no 1424599-89-2 (Benzamide, N-(1-cyano-2-methoxy-1-methylethyl)-4-(1,3-dithiolan-2-yl)-)

• Product Name: Benzamide, N-(1-cyano-2-methoxy-1-methylethyl)-4-(1,3-dithiolan-2-yl)-
• CAS No: 1424599-89-2
• MF: C₁₅H₁₈N₂O₂S₂
• MW: 322.445621013641
• CID: 6357595
• PubChem ID: 71849710
• Update Time: 2025-10-28

Benzamide, N-(1-cyano-2-methoxy-1-methylethyl)-4-(1,3-dithiolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(1-cyano-2-methoxy-1-methylethyl)-4-(1,3-dithiolan-2-yl)-
• EN300-26685071
• N-(1-cyano-2-methoxy-1-methylethyl)-4-(1,3-dithiolan-2-yl)benzamide
• AKOS033332085
• N-(2-cyano-1-methoxypropan-2-yl)-4-(1,3-dithiolan-2-yl)benzamide
• 1424599-89-2
• Z1424762690

• Inchi： 1S/C15H18N2O2S2/c1-15(9-16,10-19-2)17-13(18)11-3-5-12(6-4-11)14-20-7-8-21-14/h3-6,14H,7-8,10H2,1-2H3,(H,17,18)
• InChI Key： QNLNQUZIDXJORG-UHFFFAOYSA-N
• SMILES： C(NC(C#N)(C)COC)(=O)C1=CC=C(C2SCCS2)C=C1

Computed Properties

• Exact Mass: 322.08097017g/mol
• Monoisotopic Mass: 322.08097017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 113Ų

Additional information on Benzamide, N-(1-cyano-2-methoxy-1-methylethyl)-4-(1,3-dithiolan-2-yl)-

Introduction to Benzamide, N-(1-cyano-2-methoxy-1-methylethyl)-4-(1,3-dithiolan-2-yl) and Its Applications in Modern Chemical Biology

Benzamide, N-(1-cyano-2-methoxy-1-methylethyl)-4-(1,3-dithiolan-2-yl), with the CAS number 1424599-89-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that exhibit a blend of structural complexity and functional diversity, making it a subject of extensive research and development in various therapeutic areas.

The molecular structure of Benzamide, N-(1-cyano-2-methoxy-1-methylethyl)-4-(1,3-dithiolan-2-yl) incorporates several key functional groups that contribute to its reactivity and biological significance. The presence of a cyano group at the 1-position, a methoxy group at the 2-position, and a dithiolane moiety at the 4-position imparts distinct chemical properties that make this compound a valuable scaffold for drug discovery. These functional groups not only influence the compound's solubility and stability but also play a crucial role in its interaction with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of dithiolane-containing compounds. Dithiolanes are known for their ability to undergo ring-opening reactions, which can lead to the formation of novel sulfur-containing heterocycles. This characteristic has made dithiolane derivatives attractive candidates for developing new therapeutic agents, particularly in the context of anti-inflammatory and anticancer therapies. The compound Benzamide, N-(1-cyano-2-methoxy-1-methylethyl)-4-(1,3-dithiolan-2-yl) is no exception and has been studied for its potential to modulate various biological pathways.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a selective manner. The combination of the cyano group and the dithiolane moiety creates a unique chemical environment that can influence enzyme activity and receptor binding. For instance, studies have shown that dithiolane derivatives can inhibit certain enzymes by competing with natural substrates or by altering the conformation of the enzyme active site. This selectivity is crucial for developing drugs with minimal side effects.

The methoxy group in the molecular structure also contributes to the compound's biological activity by influencing its metabolic stability and distribution within the body. Methoxy-substituted compounds are often found to have enhanced bioavailability, which is essential for therapeutic efficacy. Additionally, the presence of multiple chiral centers in this molecule allows for the synthesis of enantiomerically pure forms, which can further enhance its pharmacological properties.

Recent research has focused on understanding the mechanisms by which Benzamide, N-(1-cyano-2-methoxy-1-methylethyl)-4-(1,3-dithiolan-2-yl) exerts its biological effects. Studies using computational modeling have revealed that this compound can interact with specific proteins involved in cell signaling pathways. By binding to these proteins, it may modulate processes such as inflammation and cell proliferation. These findings suggest that this compound could be a promising lead for developing new treatments for diseases such as cancer and autoimmune disorders.

In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical biology research. Its unique structure makes it a valuable tool for studying enzyme mechanisms and protein interactions. Researchers have used analogs of this compound to probe the function of various enzymes and to develop new methods for drug discovery. The ability to modify different parts of the molecule allows scientists to fine-tune its properties and tailor it for specific applications.

The synthesis of Benzamide, N-(1-cyano-2-methoxy-1-methylethyl)-4-(1,3-dithiolan-2-yl) presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful planning to ensure high yield and purity during synthesis. However, advances in synthetic methodologies have made it possible to produce this compound in multi-step processes with high efficiency. These advancements have opened up new avenues for exploring its pharmacological potential.

The future direction of research on this compound is likely to focus on optimizing its pharmacological properties and exploring new therapeutic applications. By modifying its structure and studying its interactions with biological targets, scientists hope to develop more effective drugs based on this scaffold. Additionally, computational studies will continue to play a crucial role in understanding how this compound functions at the molecular level.

In conclusion, Benzamide, N-(1-cyano-2-methoxy-1-methylethyl)-4-(1,3-dithiolan-2-yl) is a fascinating compound with significant potential in chemical biology and drug discovery. Its unique structural features and biological activities make it an attractive candidate for developing new therapeutic agents. As research continues to uncover more about its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in medicine.